Cas no 1903513-84-7 (2-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-)

• Product Name: 2-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-
• CAS No: 1903513-84-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5254084
• Update Time: 2025-06-11

2-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-

• Inchi： 1S/C8H10N2O2/c1-3-6-4-5(2)9-7(10-6)8(11)12/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： VNSUMGNWFLZMFK-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(C)=CC(CC)=N1

Additional information on 2-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-

2-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl- (CAS No. 1903513-84-7): A Comprehensive Overview

2-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl- (CAS No. 1903513-84-7) is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic compound, characterized by its pyrimidine core structure, has garnered considerable attention due to its versatile applications in drug development and molecular research. The compound's unique chemical properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The molecular structure of 2-pyrimidinecarboxylic acid, 4-ethyl-6-methyl- consists of a pyrimidine ring substituted with an ethyl group at the 4-position and a methyl group at the 6-position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential biological activity. The presence of both carboxylic acid and pyrimidine functionalities allows for further derivatization, making it a versatile building block in medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrimidine derivatives. The compound CAS No. 1903513-84-7 has been extensively studied for its role in modulating various biological pathways. Research indicates that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and neurodegeneration. These findings have prompted further investigation into its potential as a lead compound for novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and autoimmune disorders. The pyrimidine scaffold of 2-pyrimidinecarboxylic acid, 4-ethyl-6-methyl- provides an ideal platform for designing molecules that can selectively inhibit aberrant kinase activity. Recent studies have demonstrated promising results in using derivatives of this compound to develop targeted therapies for solid tumors and hematological malignancies.

The synthesis of CAS No. 1903513-84-7 involves multi-step organic transformations that highlight the compound's synthetic utility. Traditional methods often employ palladium-catalyzed cross-coupling reactions to introduce the ethyl and methyl groups onto the pyrimidine ring. Advances in synthetic chemistry have also enabled more efficient and sustainable routes, including transition-metal-free methods that utilize cheaper catalysts and greener solvents. These innovations not only improve yield but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Beyond its applications in drug development, this compound has found utility in materials science and agrochemical research. Its structural motifs are reminiscent of natural products with known bioactivity, suggesting potential applications in crop protection agents. Researchers are exploring its derivatives as novel herbicides and fungicides, leveraging their ability to interact with biological targets in plants without harming human health or ecosystems.

The chemical properties of 2-pyrimidinecarboxylic acid, 4-ethyl-6-methyl- also make it a valuable tool for computational chemists studying molecular interactions. High-throughput virtual screening (HTVS) has been employed to identify potential drug candidates based on their binding affinity to biological targets. The compound's structural features facilitate strong interactions with proteins and nucleic acids, making it a promising candidate for further optimization through structure-based drug design (SBDD).

In conclusion, CAS No. 1903513-84-7 represents a fascinating example of how structural diversity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and synthetic accessibility positions it as a cornerstone in modern medicinal chemistry research. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly important role in addressing complex diseases through innovative drug design strategies.